Cas no 1466514-73-7 (Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate)

• Product Name: Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate
• CAS No: 1466514-73-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4936685
• Update Time: 2025-06-07

Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate

• Inchi： 1S/C11H12ClNO3/c1-16-11(15)6-10(14)13-7-8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： UMQRXXNCASVFQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate

Research Brief on Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate (CAS: 1466514-73-7)

Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate (CAS: 1466514-73-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of the 4-chlorobenzyl group and the ester functionality in its molecular structure makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent research has focused on the synthesis and characterization of Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate, with particular emphasis on its role as a precursor in the development of novel therapeutic agents. Studies have demonstrated its utility in the construction of peptidomimetics and small-molecule inhibitors, which are crucial in targeting various disease pathways. The compound's ability to act as a building block for more complex structures has been highlighted in several publications, underscoring its importance in medicinal chemistry.

One of the key findings from recent investigations is the compound's potential in modulating enzyme activity. Preliminary in vitro studies have shown that derivatives of Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate exhibit inhibitory effects on specific enzymes involved in inflammatory and metabolic disorders. These findings suggest that the compound could serve as a valuable scaffold for the design of new enzyme inhibitors with improved efficacy and selectivity.

In addition to its pharmacological potential, the synthetic routes for Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate have been optimized to enhance yield and purity. Recent advancements in green chemistry have also been applied to its synthesis, reducing the environmental impact of its production. These improvements are critical for scaling up the compound's use in industrial and research settings.

Looking ahead, further research is needed to fully elucidate the biological activities and therapeutic potential of Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate and its derivatives. Ongoing studies are exploring its applications in cancer therapy, neurodegenerative diseases, and infectious diseases. The compound's versatility and promising preliminary results make it a focal point for future drug development efforts.

In conclusion, Methyl 3-((4-chlorobenzyl)amino)-3-oxopropanoate (CAS: 1466514-73-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural properties, combined with its potential therapeutic applications, position it as a valuable tool for scientists and researchers. Continued exploration of its capabilities is expected to yield significant advancements in drug discovery and development.